Cas no 113482-94-3 (3,5-Heptanedione,1,7-bis(4-hydroxyphenyl)-)

3,5-Heptanedione,1,7-bis(4-hydroxyphenyl)- structure

113482-94-3 structure

Product Name:3,5-Heptanedione,1,7-bis(4-hydroxyphenyl)-

CAS No:113482-94-3

Molecular Formula:C₁₉H₂₀O₄

Molecular Weight:312.3597

CID:130199

3,5-Heptanedione,1,7-bis(4-hydroxyphenyl)- Properties

Names and Identifiers

- 3,5-Heptanedione,1,7-bis(4-hydroxyphenyl)-
- 1,7-bis(4-hydroxyphenyl)heptane-3,5-dione
- letestuianin C
- TETRAHYDROBISDEMETHOXYDIFERULOYLMETHANE
- InChIKey： KTRRXJQAOOYSDA-UHFFFAOYSA-N
- Inchi： InChI=1S/C19H20O4/c20-16-7-1-14(2-8-16)5-11-18(22)13-19(23)12-6-15-3-9-17(21)10-4-15/h1-4,7-10,20-21H,5-6,11-13H2
- SMILES： OC1C=CC(CCC(CC(CCC2C=CC(O)=CC=2)=O)=O)=CC=1

Computed Properties

Exact Mass: 312.1362
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 23
XLogP3: 1.385

Experimental Properties

PSA: 74.6
Refractive Index: 1.596
Boiling Point: 523.254°C at 760 mmHg
Flash Point: 284.333°C
Density: 1.217

3,5-Heptanedione,1,7-bis(4-hydroxyphenyl)- Suppliers

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:113482-94-3)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

3,5-Heptanedione,1,7-bis(4-hydroxyphenyl)- Related Literature

1. Natural products active against African trypanosomes: a step towards new drugs

Sara Hoet,Frederik Opperdoes,Reto Brun,Jo?lle Quetin-Leclercq Nat. Prod. Rep. 2004 21 353
2. Identification of a new curcumin synthase from ginger and construction of a curcuminoid-producing unnatural fusion protein diketide-CoA synthase::curcumin synthase

Le Zhang,Bowen Gao,Xiaohui Wang,Zhongxiu Zhang,Xiao Liu,Juan Wang,Ting Mo,Yuyu Liu,Shepo Shi,Pengfei Tu RSC Adv. 2016 6 12519

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